Cas no 921900-06-3 (N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide)

• Product Name: N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide
• CAS No: 921900-06-3
• MF: C₁₉H₁₇N₃O₅
• MW: 367.355384588242
• CID: 5947795
• PubChem ID: 41178981
• Update Time: 2025-06-11

N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide
• Benzamide, N-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-4-(1-methylethoxy)-
• AKOS024638352
• N-(5-(benzo[d][1,3]dioxol-5-yl)-1,3,4-oxadiazol-2-yl)-4-isopropoxybenzamide
• 921900-06-3
• N-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-4-propan-2-yloxybenzamide
• F2307-0094
• N-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-4-(propan-2-yloxy)benzamide

• Inchi： 1S/C19H17N3O5/c1-11(2)26-14-6-3-12(4-7-14)17(23)20-19-22-21-18(27-19)13-5-8-15-16(9-13)25-10-24-15/h3-9,11H,10H2,1-2H3,(H,20,22,23)
• InChI Key： SBWXKRSSQSRFBJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C3OCOC3=C2)O1)(=O)C1=CC=C(OC(C)C)C=C1

Computed Properties

• Exact Mass: 367.11682065g/mol
• Monoisotopic Mass: 367.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• pka: 11.12±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide

Comprehensive Analysis of N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide (CAS No. 921900-06-3)

N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide (CAS No. 921900-06-3) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique benzodioxole and oxadiazole moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's benzodioxole ring system is a notable structural motif found in many bioactive molecules, often associated with enhanced metabolic stability and binding affinity. Coupled with the oxadiazole heterocycle, which is known for its role in improving pharmacokinetic properties, this molecule presents a promising scaffold for further optimization. The presence of the propan-2-yloxy group adds another layer of complexity, potentially influencing solubility and membrane permeability—key factors in drug design.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide due to their versatility in medicinal chemistry. Searches for "oxadiazole derivatives in drug discovery" and "benzodioxole-containing compounds" have surged, reflecting the demand for innovative therapeutic agents. This compound's potential as a kinase inhibitor or enzyme modulator aligns with current trends in precision medicine and targeted therapies.

From a synthetic chemistry perspective, the preparation of CAS No. 921900-06-3 involves multi-step organic transformations, highlighting the importance of regioselective reactions and protective group strategies. The compound's purity and stability are critical considerations, especially for researchers investigating its biological activity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this molecule and ensuring reproducibility in research settings.

The pharmacological potential of N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide is an area of active exploration. Preliminary studies suggest possible interactions with inflammatory pathways and cellular signaling cascades, making it relevant to research on chronic diseases. Its structural similarity to known bioactive molecules has prompted investigations into its structure-activity relationships (SAR), a hot topic in contemporary medicinal chemistry discussions.

Environmental and safety considerations for CAS No. 921900-06-3 follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during experimental work. The compound's environmental fate and biodegradation profile remain subjects for further study, aligning with the growing emphasis on green chemistry principles in pharmaceutical development.

In the context of intellectual property, 921900-06-3 represents an interesting case study in chemical patent landscape analysis. The molecule's structural complexity and potential therapeutic applications make it valuable for drug innovation strategies. Patent searches reveal growing interest in similar oxadiazole-benzodioxole hybrids, particularly for neurological and metabolic disorders—areas receiving substantial research funding worldwide.

Future research directions for N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide may include detailed molecular docking studies to predict target interactions, ADMET profiling to assess drug-like properties, and structure optimization to enhance desired biological effects. The compound serves as an excellent example of how rational drug design combines heterocyclic chemistry with biological insight to create potential therapeutic candidates.